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Compound of Interest

Compound Name: ML406

CAS No.: 774589-47-8

Cat. No.: B15622952

Get Quote

This guide provides a detailed examination of the anti-tubercular properties of ML406, a small

molecule inhibitor of Mycobacterium tuberculosis (Mtb). The content herein is intended for

researchers, scientists, and professionals in the field of drug development, offering a

consolidated resource on the compound's mechanism, efficacy, and the methodologies used

for its evaluation.

Quantitative Efficacy of ML406
ML406 demonstrates potent inhibitory activity at both the enzymatic and whole-cell level. Its

efficacy is targeted against a key enzyme in a biosynthetic pathway essential for Mtb survival.

[1] The quantitative data summarizing its activity are presented below.
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Target Level Specific Target Metric Value
Reference
Strain

Enzymatic

M. tuberculosis

BioA (DAPA

synthase)

IC₅₀ 30 nM N/A

Whole-Cell
Wild-Type M.

tuberculosis
IC₅₀ 3.2 µM H37Rv

Table 1:

Summary of

ML406 In Vitro

Activity. Data

sourced from

Probe Reports

from the NIH

Molecular

Libraries

Program.[1][2]

Mechanism of Action: Inhibition of Biotin
Biosynthesis
ML406 exerts its anti-tubercular effect by inhibiting 7,8-diaminopelargonic acid (DAPA)

synthase, an enzyme encoded by the bioA gene in Mycobacterium tuberculosis.[1][2] This

enzyme is a critical component of the biotin biosynthesis pathway.[1][2] Biotin, also known as

vitamin H, functions as an essential cofactor for carboxylase enzymes involved in crucial

metabolic processes like fatty acid synthesis.[1] Since this pathway is vital for the

establishment and persistence of chronic Mtb infection and is absent in mammals, BioA

represents a highly attractive target for developing new anti-tubercular agents.[1]
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Mechanism of ML406 targeting the Mtb Biotin Pathway.

Experimental Protocols
The evaluation of ML406's anti-tubercular activity involves enzymatic assays to confirm its

direct target engagement and whole-cell assays to determine its efficacy against live bacteria.

BioA (DAPA Synthase) Enzyme Inhibition Assay
This biochemical assay quantifies the ability of ML406 to inhibit the activity of the purified BioA

enzyme.

Enzyme and Substrate Preparation: Recombinant M. tuberculosis BioA enzyme is expressed

and purified. The substrate, KAPA (7-keto-8-aminopelargonic acid), is prepared in a suitable

buffer.
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Compound Dilution: ML406 is serially diluted in DMSO to create a range of concentrations

for testing.

Assay Reaction: The purified BioA enzyme is incubated with the various concentrations of

ML406 for a defined period. The enzymatic reaction is initiated by adding the KAPA

substrate.

Detection: The reaction progress is monitored by measuring the formation of the product,

DAPA, or the consumption of a cofactor.

Data Analysis: The rate of reaction at each inhibitor concentration is measured. The data are

then plotted as percent inhibition versus inhibitor concentration, and the IC₅₀ value is

determined using a suitable nonlinear regression model.

Whole-Cell Growth Inhibition Assay (MIC Determination)
This assay measures the potency of ML406 in preventing the growth of whole M. tuberculosis

cells. The broth microdilution method is a standard procedure for this determination.[3]

Bacterial Culture: Mycobacterium tuberculosis H37Rv is cultured in an appropriate liquid

medium, such as Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin,

dextrose, catalase), until it reaches the logarithmic growth phase.[4]

Compound Plating: ML406 is serially diluted two-fold across the columns of a 96-well

microtiter plate to achieve a range of final concentrations.[5]

Inoculation: The Mtb culture is diluted to a standardized cell density (e.g., matched to a 0.5

McFarland standard), and a specific volume is added to each well of the microtiter plate

containing the compound dilutions.[6]

Incubation: The plate is sealed and incubated at 37°C for a period of 7 to 21 days.[3][7] Mtb

is a slow-growing organism, requiring extended incubation times.[8]

Growth Measurement: Bacterial growth can be assessed visually or by using a growth

indicator dye like resazurin, which changes color in the presence of metabolically active

cells. The optical density (OD) can also be measured using a plate reader.
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MIC/IC₅₀ Determination: The Minimum Inhibitory Concentration (MIC) is defined as the

lowest concentration of the compound that inhibits visible growth by more than 99%.[7] The

IC₅₀ is the concentration that inhibits growth by 50% compared to a drug-free control well.
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Workflow for determining the whole-cell activity of ML406.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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